Cas no 678-65-9 (1,4-Divinyloctafluorobutane)

• Product Name: 1,4-Divinyloctafluorobutane
• CAS No: 678-65-9
• MF: C₈H₆F₈
• MW: 254.120470523834
• MDL: MFCD00077520
• CID: 517069
• PubChem ID: 69620
• Update Time: 2025-04-19

1,4-Divinyloctafluorobutane Chemical and Physical Properties

Names and Identifiers

• 1,7-Octadiene,3,3,4,4,5,5,6,6-octafluoro-
• 1,4-Divinyloctafluorobutane
• 1,4-Divinylperfluorobutane
• 1H,1H,2H,7H,8H,8H-Perfluoroocta-1,7-diene
• 3,3,4,4,5,5,6,6-octafluoro-1,7-octadiene
• 3,3,4,4,5,5,6,6-Octafluor-octa-1,7-dien
• 3,3,4,4,5,5,6,6-octafluoroocta-1,7-diene
• 3,3,4,4,5,5,6,6-Octafluorooctane-1,7-diene
• DAIKIN F-9445
• 678-65-9
• EINECS 211-650-1
• SCHEMBL50325
• MFCD00077520
• DTXSID80880145
• AKOS015836274
• FT-0606915
• XRSMAKAYKVRPSA-UHFFFAOYSA-N
• NS00019194
• DB-055073

• MDL： MFCD00077520
• Inchi： 1S/C8H6F8/c1-3-5(9,10)7(13,14)8(15,16)6(11,12)4-2/h3-4H,1-2H2
• InChI Key： XRSMAKAYKVRPSA-UHFFFAOYSA-N
• SMILES： FC(C(C=C)(F)F)(C(C(C=C)(F)F)(F)F)F

Computed Properties

• Exact Mass: 254.03400
• Monoisotopic Mass: 254.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 4.1

Experimental Properties

• Density: 1.329
• Boiling Point: 123 °C
• Flash Point: 33.7°C
• Refractive Index: 1.335
• PSA: 0.00000
• LogP: 3.89960

1,4-Divinyloctafluorobutane Security Information

• Hazard Statement： Flammable
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16; S23; S36/37/39
• Hazardous Material Identification：
• HazardClass：FLAMMABLE
• Risk Phrases：R10; R36/37/38